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Compound of Interest

Compound Name: Velnacrine-d3

Cat. No.: B15622381

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
guidelines for Velnacrine-d3 based on available data. Velnacrine-d3 is a deuterated analog of
Velnacrine, a compound investigated for the treatment of Alzheimer's disease. Due to a lack of
specific safety data for Velnacrine-d3, this guide extrapolates potential hazards and handling
procedures from information available on the parent compound, Velnacrine, and general
principles of laboratory safety for handling research chemicals of unknown toxicity. All
personnel handling this compound should be adequately trained and adhere to strict safety
protocols.

Introduction

Velnacrine-d3 is the deuterated form of Velnacrine, a potent acetylcholinesterase inhibitor.[1]
Velnacrine itself is a metabolite of tacrine and was studied for its potential therapeutic effects in
Alzheimer's disease.[2] However, the clinical development of Velnacrine was halted due to
evidence of toxicity, particularly hepatotoxicity (liver damage).[3][4] Deuteration, the
replacement of hydrogen with its isotope deuterium, is a strategy used in drug development to
alter a compound's metabolic profile, potentially improving its safety and efficacy.[1] While
Velnacrine-d3 is anticipated to have greater metabolic stability, its toxicological properties have
not been fully characterized.[1] Therefore, it must be handled with extreme caution.

Chemical and Physical Properties
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A summary of the known physical and chemical properties of Velnacrine and its deuterated
form are presented below.

Property Velnacrine Velnacrine-d3
9-amino-1,2,3,4- 9-Amino-1,2,3,4-
IUPAC Name o o
tetrahydroacridin-1-ol tetrahydroacridin-1-ol-d3
) (+)-Velnacrine-1,2,2-d3
Synonyms 1-hydroxytacrine
Maleate
Molecular Formula C13H14N20 C13H11D3N20
Molar Mass 214.268 g-mol-1[2] 217.28 g/mol [5]
Appearance - Off-white solid[5]
Melting Point - >190°CJ[5]
Storage Conditions - 2-8°C[5]

Stable under recommended
Stability - storage conditions. Re-analyze

after three years.[6]

Toxicological Data

Specific toxicological data for Velnacrine-d3 is not available. The following table summarizes
the known toxicities of the parent compound, Velnacrine. It is crucial to assume that
Velnacrine-d3 possesses a similar toxicological profile.
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Toxicity Type Description

Velnacrine is associated with significant adverse

TR effects, including hepatotoxicity.[3] Studies have
epatotoxicity ] ] )

shown evidence of elevated liver transaminases

in patients.[3][4]

Research on Velnacrine was stopped in 1994

G | Toxicit due to its toxic nature.[3] Adverse events
eneral Toxicity _ _
reported include rash, nausea, diarrhea,

headache, and dizziness/fainting.[4]

A few cases of neutropenia (low white blood cell

Neutropenia
count) have been observed.[4]

Experimental Protocols

Due to the lack of specific handling protocols for Velnacrine-d3, a generalized protocol for

handling potent research compounds should be followed.

Risk Assessment and Mitigation Workflow

A thorough risk assessment should be conducted before handling Velnacrine-d3. The following

workflow outlines the key steps.
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Identify Hazards
(Based on Velnacrine Data:
Hepatotoxicity, General Toxicity)

Assess Risks
(Likelihood and Severity of Exposure)

Implement Control Measures

(Engineering Controls, PPE, SOPs)

Develop Emergency Procedures
(Spill, Exposure)

Review and Update
(Periodically and After Incidents)

Figure 1: Risk Assessment and Mitigation Workflow for Velnacrine-d3

Click to download full resolution via product page

Figure 1: Risk Assessment and Mitigation Workflow for Velnacrine-d3

Standard Handling Protocol

The following protocol should be followed when handling Velnacrine-d3.
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Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

Work in a Ventilated Enclosure
(Fume hood or glove box)

Prepare all necessary equipment and reagents

Preparation

Carefully weigh the required amount

l

Prepare solutions in the ventilated enclosure

Decontaminate all surfaces and equipment

Dispose of waste in designated hazardous waste containers

Remove PPE and wash hands thoroughly

Post-Handling

Figure 2: Standard Handling Protocol for Velnacrine-d3

Click to download full resolution via product page

Figure 2: Standard Handling Protocol for Velnacrine-d3
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Signaling Pathways and Metabolism

Understanding the metabolic pathway of Velnacrine is crucial for appreciating the potential for
toxic metabolite formation. Velnacrine is formed from the hydroxylation of tacrine, primarily by

the CYP1A2 enzyme, and can undergo further metabolism.[1]

CYP1A2 N, Further Metabolism & Dihydroxy Metabolites
(Potential for Hepatotoxicity)

Figure 3: Metabolic Pathway of Velnacrine
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Figure 3: Metabolic Pathway of Velnacrine

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Situation Procedure

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the area. Wear appropriate personal
protective equipment (PPE), including

respiratory protection. Cover the spill with an

Spill
absorbent material. Collect the material into a
sealed container for hazardous waste disposal.
Decontaminate the spill area.
Conclusion

Velnacrine-d3 is a research chemical with potential for significant toxicity, extrapolated from
the data on its parent compound, Velnacrine. All handling must be performed by trained
personnel in a controlled laboratory setting with appropriate engineering controls and personal
protective equipment. A thorough understanding of the potential hazards and strict adherence
to safety protocols are paramount to ensure the safety of all laboratory personnel. Further
toxicological studies on Velnacrine-d3 are necessary to fully characterize its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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velnacrine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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